Cas no 1004193-41-2 (1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004193-41-2
• MF: C₁₃H₁₂BrN₃S
• MW: 322.223480224609
• MDL: MFCD04968734
• CID: 3058484
• PubChem ID: 7017380
• Update Time: 2025-10-29

1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B017695
• ART-CHEM-BB B017695
• 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-(4-bromobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-[(4-bromophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• C13H12BrN3S
• STK349446
• AKOS000307604
• BBL039860
• EN300-229235
• 1-[(4-bromophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1h-pyrazole
• 1004193-41-2

• MDL： MFCD04968734
• Inchi： 1S/C13H12BrN3S/c1-9-13(15-8-18)10(2)17(16-9)7-11-3-5-12(14)6-4-11/h3-6H,7H2,1-2H3
• InChI Key： AOSTVPUKWNVMLT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N=C=S

Computed Properties

• Exact Mass: 320.99353Da
• Monoisotopic Mass: 320.99353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

Comprehensive Guide to 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole (CAS No. 1004193-41-2)

1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole (CAS No. 1004193-41-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and isothiocyanate functional group, serves as a versatile building block for synthesizing more complex molecules. Researchers and industries are increasingly interested in its potential applications, especially in drug discovery and crop protection.

The molecular structure of 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole includes a bromophenyl group, which enhances its reactivity and makes it a valuable intermediate in cross-coupling reactions. The presence of the isothiocyanate moiety further expands its utility, allowing for the formation of thiourea derivatives, which are pivotal in designing bioactive compounds. This dual functionality positions the compound as a critical player in modern synthetic chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole is no exception, with studies highlighting its role in developing novel antimicrobial and anti-inflammatory agents. The compound's ability to interact with various biological targets makes it a promising candidate for pharmaceutical research, particularly in addressing antibiotic resistance—a pressing global health concern.

Beyond pharmaceuticals, 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole has found applications in agrochemicals. Its structural features enable the synthesis of pesticides and herbicides with improved efficacy and environmental safety. As the agricultural sector shifts toward sustainable practices, this compound offers a pathway to developing greener alternatives to traditional agrochemicals.

The synthesis of 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole typically involves multi-step organic reactions, including bromination and isothiocyanation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to enhance yield and purity, addressing the growing need for efficient and scalable production methods. These innovations align with the broader trend of optimizing chemical processes for sustainability.

From a commercial perspective, the market for pyrazole derivatives is expanding, driven by their diverse applications. 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole is increasingly available through specialized chemical suppliers, catering to research institutions and industrial laboratories. Its stability under standard storage conditions further enhances its appeal for long-term use in various experimental settings.

For researchers exploring the properties of 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole, analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are indispensable for characterization and quality control. These methods ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications, reinforcing its reliability as a research tool.

In conclusion, 1-(4-bromophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole (CAS No. 1004193-41-2) stands out as a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its applicability in addressing contemporary challenges like drug resistance and sustainable agriculture, make it a subject of ongoing scientific interest. As research progresses, this compound is likely to play an even more prominent role in advancing innovation in chemistry and beyond.